Cas no 34451-25-7 (1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro-)

• Product Name: 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro-
• CAS No: 34451-25-7
• MF: C₆H₅F₉S
• MW: 280.154532194138
• CID: 852869
• PubChem ID: 57647570
• Update Time: 2025-06-08

1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro-
• 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexanethiol
• 3,3,4,4,5,5,6,6,6-nonafluorohexane-1-thiol
• 16494_ALDRICH
• 1H,1H,2H,2H-Perfluoro-1-hexanethiol
• 1H,1H,2H,2H-perfluorohexane-1-thiol
• 2-heptafluorobutyl-ethanthiol
• 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexyl mercaptan
• 3,3,4,4,5,5,6,6,6-nonafluoro-hexane-1-thiol
• 3,3,4,4,5,5,6,6,6-Nonafluorohexanethiol
• AC1L36C1
• AC1Q4HVN
• ACMC-20anhe
• F-butyl-2 ethanethiol
• Perfluoroalkyl(C4-C10)ethyl mercaptan
• perfluorobutylethylmercaptan
• UNII-6YB1QSX4GF
• GQJXVHYUQPXZOL-UHFFFAOYSA-N
• 68140-20-5
• NS00006116
• AKOS015898341
• Q27294943
• Thiols, C6-12, .gamma.-.omega.-perfluoro
• Thiols, C6-12, gamma-omega-perfluoro
• EINECS 268-781-2
• DTXCID801021851
• Z3A52935OO
• 6YB1QSX4GF
• 2-(Perfluorobutyl)ethanethiol
• UNII-Z3A52935OO
• MFCD04038393
• J-019615
• DTXSID40880388
• G65391
• SCHEMBL624254
• 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexanethiol, >=97.0% (GC)
• 34451-25-7
• 1h,1h,2h,2h-perfluorohexanethiol

• MDL： MFCD04038393
• Inchi： 1S/C6H5F9S/c7-3(8,1-2-16)4(9,10)5(11,12)6(13,14)15/h16H,1-2H2
• InChI Key： GQJXVHYUQPXZOL-UHFFFAOYSA-N
• SMILES： SCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 279.99682479g/mol
• Monoisotopic Mass: 279.99682479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-13-23
• Hazardous Material Identification：

Additional information on 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro-

Introduction to 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro-CAS No. 34451-25-7

1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro (CAS No. 34451-25-7) is a fluorinated thiol compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit both hydrophobic and hydrophilic characteristics due to the presence of both thiol (-SH) and fluorine substituents. The fluorine atoms introduce a high degree of electron-withdrawing inductive effect, which can significantly influence the reactivity and physical properties of the molecule.

The synthesis of 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of nine fluorine atoms into the hexanethiol backbone makes this compound particularly interesting for researchers exploring advanced materials and pharmaceuticals. The fluorinated thiol group can act as a versatile functional handle for further chemical modifications, enabling the development of novel compounds with tailored properties.

In recent years, there has been growing interest in fluorinated thiols due to their potential applications in drug discovery and material science. The electron-withdrawing nature of fluorine atoms can enhance the metabolic stability of molecules by preventing unwanted side reactions. Additionally, the thiol group is known for its ability to form disulfide bonds and interact with biological targets such as proteins and enzymes. These properties make 1-Hexanethiol, 3,3,4,4,5,5,6,6,6-nonafluoro a promising candidate for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential use in the development of organofluorine-based materials. Fluorinated thiols have been shown to exhibit unique surface properties when incorporated into polymers or thin films. For instance, they can improve hydrophobicity while maintaining biocompatibility due to the presence of the sulfur-hydrogen bond. This balance between hydrophobicity and biocompatibility has opened up new avenues for applications in medical devices and implants.

Recent studies have also explored the role of 1-Hexanethiol, 3，3，4，4，5，5，6，6，6-nonafluoro in chemical biology. Researchers have demonstrated that fluorinated thiols can act as probes for studying protein-ligand interactions. The high reactivity of the thiol group allows for covalent labeling experiments that provide valuable insights into enzyme mechanisms and drug-target binding affinities. These findings highlight the importance of this compound in understanding biological processes at a molecular level.

The pharmaceutical industry has been particularly interested in fluorinated thiols due to their potential as bioisosteres. Bioisosteres are molecular fragments that can replace one another while maintaining similar physicochemical properties. By replacing hydrogen atoms with fluorine or other substituents without altering core functionality,1-Hexanethiol, 3，3，4，4，5，5，6，6，6-nonafluoro offers a way to optimize drug candidates for better pharmacokinetic profiles. For example, it could be used to enhance solubility or metabolic stability, which are critical factors in drug development.

Another area where 1-Hexanethiol, 3，3，4，4，5，5，6，6，6-nonafluoro shows promise is in the field of catalysis. Fluorinated thiols have been employed as ligands or catalysts in various organic transformations due to their ability to stabilize reactive intermediates and improve reaction efficiency. The unique electronic properties introduced by fluorine substitution make these compounds valuable tools for synthetic chemists seeking novel catalytic systems.

The environmental impact of using fluorinated compounds is also an important consideration when evaluating their applications。 While fluorinated thiols offer numerous advantages, it is essential to assess their biodegradability and potential long-term effects on ecosystems。 Recent research has focused on developing greener synthetic routes that minimize waste generation and reduce environmental footprint。 These efforts are crucial for ensuring that advancements in chemical science align with sustainable practices.

In conclusion,1-Hexanethiol, 3，3،4،4،5،5，6،6、9、9、9-trifluoro (CAS No。 34451-25-7) is a multifunctional compound with broad applications across multiple scientific disciplines。 Its unique structural features make it an attractive candidate for drug discovery、material science、and catalysis。 As research continues to uncover new uses for this molecule, it will undoubtedly play an increasingly important role in advancing chemical innovation。